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Compound of Interest

Compound Name: Dimethylnitramine

Cat. No.: B1206159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethylnitramine (DMNA), a

compound of significant interest in the fields of energetic materials and theoretical chemistry.

This document outlines its chemical and physical properties, toxicological data, synthesis

protocols, decomposition kinetics, and analytical methodologies.

General Information
Dimethylnitramine, also known as N-nitrodimethylamine, is the simplest stable nitramine.[1]

Its chemical structure and properties make it a valuable model compound for studying the

decomposition mechanisms of more complex energetic materials like HMX and RDX.[2][3]

Identifier Value

CAS Number 4164-28-7[2][4][5][6][7]

IUPAC Name N,N-dimethylnitramide[2][6]

Molecular Formula C2H6N2O2[2][4][5]

Synonyms
Dimethylnitroamine, N-Nitrodimethylamine,

DMNO, NTDMA[4][6]

InChI Key XRWKADIRZXTTLH-UHFFFAOYSA-N[2][6]

Canonical SMILES CN(C)--INVALID-LINK--[O-][2][6]
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Physicochemical and Toxicological Properties
The following tables summarize key quantitative data for Dimethylnitramine.

Table 1: Physicochemical Properties

Property Value

Molecular Weight 90.08 g/mol [2][6]

Melting Point 58.0 °C[2]

Vapor Pressure 0.36 mmHg[2]

pKa (Predicted) -7.12 ± 0.70[4]

Topological Polar Surface Area 49.1 Å²[4]

Hydrogen Bond Acceptor Count 3[4]

Table 2: Toxicological Data

Test Species Route Value

LD50 Rat Oral 1095 mg/kg[4]

LD50 Rat Intraperitoneal 897 mg/kg[4]

LD50 Mouse Intraperitoneal 399 mg/kg[4]

Mutagenicity
Salmonella

typhimurium
Ames test 250 µmol/plate[4]

Carcinogenicity - -

Questionable

carcinogen with

experimental

tumorigenic data[4]

Safety Profile: Dimethylnitramine is considered a hazardous compound due to its explosive

potential and moderate toxicity upon ingestion.[2][4] It can detonate from shock or heat and
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emits toxic fumes of nitrogen oxides (NOx) when heated to decomposition.[2][4] Handling

should be restricted to trained professionals in appropriately equipped facilities.[2]

Thermal Decomposition Kinetics
The thermal decomposition of Dimethylnitramine is a critical area of study. The primary gas-

phase decomposition pathway is the homolytic cleavage of the nitrogen-nitrogen bond, forming

a dimethylaminyl radical and nitrogen dioxide.[2] Several studies have determined the kinetic

parameters for this process.

Table 3: Arrhenius Parameters for the Unimolecular Decomposition of Dimethylnitramine

Pre-exponential
Factor (A) (s⁻¹)

Activation Energy
(Ea) (kcal/mol)

Temperature Range
(K)

Method

10¹⁵⁹ ± ⁰² 43.3 ± 0.5 460 - 960
Static cell & Shock

tube[2][8][9]

10¹⁶⁶ ± ⁰⁵ 40.0 ± 0.6 -
Canonical variational

theory

10¹⁵⁵ 46.5 900
Pulsed laser

pyrolysis[3]

Experimental Protocols
Method 1: Nitration of Dimethylamine A common synthesis route involves the nitration of

dimethylamine using nitric acid. This process requires careful control of temperature and

reaction conditions to prevent undesirable side reactions and ensure the purity of the final

product.[2]

Method 2: Nitrodephosphorylation of Hexamethylphosphoramide (HMPA) A modern and

advantageous technique for synthesizing Dimethylnitramine is through the

nitrodephosphorylation of HMPA.[2][10]

Starting Material: Hexamethylphosphoramide (HMPA).

Reagent: Nitric acid.
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Procedure: The synthesis involves the cleavage of the phosphorus-nitrogen bond in HMPA

by nitric acid. This reaction results in the formation of Dimethylnitramine and phosphoric

acid as a byproduct.[2][10] This method is noted for its efficiency compared to older

techniques.[2]

Objective: To determine the kinetics and mechanism of Dimethylnitramine decomposition.

Apparatus: Pyrolysis is conducted in static cells at a constant pressure.[1][8]

Procedure:

A sample of pure Dimethylnitramine is introduced into a static cell.

The cell is heated to a specific temperature within the range of 466-524 K.[1][8]

The pressure is maintained at approximately 475 Torr.[1][8]

The disappearance of Dimethylnitramine and the formation of products such as

dimethylnitrosamine ((CH₃)₂NNO) and nitromethane (CH₃NO₂) are monitored over time.[1]

[8]

Product analysis is performed to quantitatively measure the concentrations of reactants

and products.[1]

Objective: To separate, identify, and quantify Dimethylnitramine in aqueous samples.[11]

Apparatus: High-Performance Liquid Chromatography (HPLC) coupled with UV

spectroscopy and High-Resolution Mass Spectrometry (HRMS).[11]

Sample Preparation: An extraction method for aqueous samples, such as those from carbon

capture processes, has been developed to serve as a platform for analysis.[11]

Procedure:

Aqueous samples are prepared using the established extraction protocol.

The prepared sample is injected into the HPLC system for separation of the components.
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Detection and identification are carried out using a UV detector and HRMS.

Validation: The method has been validated for water wash samples, with recoveries in the

range of 15-80% and method detection limits between 0.5-40 µg/L.[11]

Visualized Pathways and Workflows
The following diagrams illustrate key processes related to Dimethylnitramine.

Synthesis via Nitrodephosphorylation

Hexamethylphosphoramide
(HMPA)

P-N Bond Cleavage
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Dimethylnitramine
(Product)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Dimethylnitramine from HMPA.
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Caption: Key steps in the thermal decomposition of Dimethylnitramine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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